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Compound of Interest

Compound Name:
2-(2-Butoxy-5-

chlorophenyl)ethanol

Cat. No.: B7997377

Get Quote

Document Control:

Subject: 2-(2-Butoxy-5-chlorophenyl)ethanol

CAS Registry Number: 1443352-36-0

Role: Pharmaceutical Intermediate / Fine Chemical Building Block

Target Audience: Medicinal Chemists, Process Safety Engineers, HSE Officers

Executive Summary & Chemical Identity
2-(2-Butoxy-5-chlorophenyl)ethanol is a functionalized phenethyl alcohol derivative. It

features a lipophilic butoxy tail and a halogenated aromatic core, making it a valuable "scaffold"

in the synthesis of G-protein coupled receptor (GPCR) ligands and kinase inhibitors. Its

structural motifs—specifically the 5-chloro-2-alkoxy substitution pattern—are often employed to

modulate metabolic stability and receptor binding affinity in drug candidates [1].
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Parameter Specification

CAS Number 1443352-36-0

IUPAC Name 2-(2-Butoxy-5-chlorophenyl)ethanol

Molecular Formula C₁₂H₁₇ClO₂

Molecular Weight 228.72 g/mol

SMILES CCCCOc1c(cc(cc1)Cl)CCO

Physical State
Viscous Liquid or Low-Melting Solid

(Temperature dependent)

Solubility
Soluble in DMSO, Methanol, DCM; Insoluble in

Water

Predicted LogP ~3.4 (Lipophilic)

Hazard Identification & Risk Assessment (SAR-
Based)
Note: As a specialized research chemical, specific toxicological data (e.g., LD50) may be

limited. The following assessment is derived from Structure-Activity Relationship (SAR)

analysis of analogous chlorinated phenethyl alcohols.

GHS Classification (Provisional)
Based on the chemical class (halogenated aromatic ether/alcohol), the substance is classified

as Warning.

H315: Causes skin irritation. (Mechanism: Lipophilic solvent action of the butoxy group

combined with phenolic ether properties).

H319: Causes serious eye irritation. (Mechanism: Direct interaction of the alcohol moiety

with mucosal membranes).

H335: May cause respiratory irritation. (Risk: Inhalation of mists/vapors during heating or

synthesis).
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H412: Harmful to aquatic life with long-lasting effects. (Inferred from chlorobenzene

substructure).

Toxicology Insights
Acute Toxicity: Predicted to be moderate.[1] The chloro substituent typically increases

metabolic stability, potentially prolonging systemic exposure compared to non-halogenated

analogs.

Sensitization: Chlorinated aromatics carry a risk of skin sensitization. While not a confirmed

sensitizer, it should be handled as a potential allergen (Skin Sens. 1B) in predictive risk

models.

Safe Handling & Operational Protocols
Core Directive: Treat as a Potent Compound (OEB 2/3) until definitive toxicology data rules out

high potency.

Engineering Controls
Primary Containment: All open handling (weighing, transfer) must occur within a certified

Chemical Fume Hood.

Process Enclosure: For synthesis scales >10g, use closed-system glassware (Schlenk lines)

to prevent vapor release.

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH-approved N95 (for solids) or P100/Organic Vapor cartridge (for

liquids/solutions) if outside a fume hood.

Dermal: Double-gloving recommended.

Inner Layer: Nitrile (0.11 mm).

Outer Layer: Nitrile (0.11 mm) or Neoprene for prolonged contact.

Ocular: Chemical splash goggles. Safety glasses are insufficient for liquid handling.
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Operational Workflow Diagram
The following diagram outlines the decision logic for handling this compound based on physical

state and quantity.

Start: Handling 2-(2-Butoxy-5-chlorophenyl)ethanol

Check Physical State

Solid / Powder Liquid / Solution

Weighing < 1g

Weighing > 1g Liquid Transfer

Standard Fume Hood
(Sash at 18 inches)

Powder Containment Hood
or Glove Box

Use Syringe/Cannula
(Avoid Open Pouring)

Click to download full resolution via product page

Caption: Operational Safety Decision Matrix for CAS 1443352-36-0. Darker red nodes indicate

higher containment requirements.

Synthesis & Reactivity Context
Understanding the reactivity is crucial for safety during experimentation. This compound is

typically used as a nucleophile or an electrophile precursor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b7997377/docs?utm_src=pdf-body-img#technical-guide-safety-handling-of-2-2-butoxy-5-chlorophenyl-ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7997377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Reactions & Risks
Oxidation (to Aldehyde/Acid):

Reagents: Dess-Martin Periodinane, Swern conditions.

Risk:[2] Exothermic reaction. Ensure cooling (0°C to -78°C) to prevent thermal runaway.

Sulfonylation/Halogenation (Activation of Alcohol):

Reagents: Mesyl chloride (MsCl), Thionyl chloride (SOCl₂).

Risk:[2] Release of HCl or SO₂ gas. Scrubbers required.

Nucleophilic Substitution:

Context: The alcohol group is often converted to a leaving group to couple with amines

(e.g., in Vilanterol-like synthesis workflows).

Reactivity Workflow

2-(2-Butoxy-5-chlorophenyl)ethanol
(CAS 1443352-36-0)
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MsCl / SOCl2

Coupling
(Ether/Amine Formation)

Mitsunobu

Risk: Exotherm

Risk: Acid Gas (HCl)
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Caption: Primary synthetic pathways and associated process hazards.

Emergency Response & Waste Management
First Aid Protocols
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Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Medical

Surveillance: Monitor for delayed pulmonary edema if heated vapors were inhaled.

Skin Contact: Wash with polyethylene glycol 400 (if available) or soap and water for 15

minutes. Lipophilic nature makes water-only washing less effective.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[2][3]

Spill Management
Evacuate: Clear the immediate area.

PPE: Don full PPE (Goggles, Nitrile Gloves, Lab Coat).

Absorb: Use an inert absorbent (Vermiculite or Sand). Do not use combustible materials like

sawdust.

Decontaminate: Wipe surface with 10% bleach solution followed by ethanol to solubilize

residues.

Disposal
Classification: Hazardous Chemical Waste (Halogenated Organic).

Method: High-temperature incineration equipped with a scrubber for hydrogen chloride (HCl)

gas. Do not dispose of in standard drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Butoxyethanol, 2- (CICADS) [inchem.org]

2. fishersci.com [fishersci.com]

3. sichdatonline.chemical-check.de [sichdatonline.chemical-check.de]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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